Cas no 7250-84-2 (4-(chloromethyl)-1,3-thiazol-2-amine)

4-(Chloromethyl)-1,3-thiazol-2-amine is a versatile heterocyclic compound featuring a reactive chloromethyl group and an amino-substituted thiazole ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functionalized thiazole derivatives. The chloromethyl group enables facile nucleophilic substitution reactions, allowing for further derivatization, while the amino group offers additional reactivity for condensation or coupling reactions. Its well-defined reactivity profile and stability under controlled conditions make it suitable for use in multi-step synthetic routes. The compound is typically handled under inert conditions to preserve its functional groups and ensure consistent performance in downstream applications.
4-(chloromethyl)-1,3-thiazol-2-amine structure
7250-84-2 structure
Product Name:4-(chloromethyl)-1,3-thiazol-2-amine
CAS No:7250-84-2
MF:C4H5ClN2S
MW:148.613898038864
MDL:MFCD00616514
CID:47305
PubChem ID:73229
Update Time:2025-06-08

4-(chloromethyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)thiazol-2-amine
    • 2-Amino-4-(chloromethyl)thiazole
    • 4-(CHLOROMETHYL)-1,3-THIAZOL-2-AMINE
    • 4-(chloromethyl)-2-Thiazolamine
    • 2-Amino-4-chloromethyl-1,3-thiazole
    • 2-amino-4-chloromethylthiazole
    • 2-amino-4-thiazolylmethyl chloride
    • 4-Chlormethyl-thiazol-2-ylamin
    • 4-Chloromethyl-thiazol-2-ylamine
    • EN300-39108
    • DTXSID30275724
    • 4-(Chloromethyl)-1,3-thiazol-2-ylamine
    • MFCD00616514
    • 2-amino-4-chloromethyl thiazole
    • BB 0257362
    • PB33908
    • AS-33515
    • 4-chloromethyl-2-amino-1,3-thiazole
    • 2-Thiazolamine, 4-(chloromethyl)-
    • Thiazole, 2-amino-4-(chloromethyl)-
    • NSC-30215
    • 4-(Chloromethyl)-2-thiazolamine, AldrichCPR
    • NSC30215
    • 4-chloromethylthiazol-2-ylamine
    • 7250-84-2
    • A837548
    • SCHEMBL77889
    • AKOS000302598
    • Z234904524
    • 4-(Chloromethyl)-1,3-thiazol-2-ylamine #
    • DB-074574
    • 4-(chloromethyl)-1,3-thiazol-2-amine
    • MDL： MFCD00616514
    • Inchi： 1S/C4H5ClN2S/c5-1-3-2-8-4(6)7-3/h2H,1H2,(H2,6,7)
    • InChI Key： QYKUGBMFPFOPNE-UHFFFAOYSA-N
    • SMILES： ClCC1=CSC(N)=N1

Computed Properties

  • Exact Mass: 147.98600
  • Monoisotopic Mass: 147.9861970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Boiling Point: 299.7℃ at 760 mmHg
  • PSA: 67.15000
  • LogP: 2.04530

4-(chloromethyl)-1,3-thiazol-2-amine Security Information

4-(chloromethyl)-1,3-thiazol-2-amine Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-(chloromethyl)-1,3-thiazol-2-amine Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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Alichem
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 7250-84-2 97%
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Fluorochem
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 7250-84-2 97%
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